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For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Methyleicosane, a branched-chain alkane with the CAS number 1560-84-5, is a long-chain
hydrocarbon.[1][2][3] This document provides a technical overview of its known chemical and
physical properties. It is important to note that while the physicochemical characteristics of 2-
Methyleicosane are documented, there is a significant lack of publicly available information
regarding its biological activity, specific experimental protocols, and associated signaling
pathways. The information presented herein is based on existing chemical literature and
databases.

Chemical and Physical Properties

The fundamental properties of 2-Methyleicosane are summarized in the table below. This data
is compiled from various chemical databases and provides a baseline for its identity and
behavior in a laboratory setting.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1218246?utm_src=pdf-interest
https://www.benchchem.com/product/b1218246?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyleicosane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4695105.htm
https://www.benchchem.com/product/b1218246?utm_src=pdf-body
https://www.benchchem.com/product/b1218246?utm_src=pdf-body
https://www.benchchem.com/product/b1218246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C21H44 [1112]
Molecular Weight 296.57 g/mol [1][4]
CAS Number 1560-84-5 [1]12113]
Density 0.84£0.1 g/cm?3

Boiling Point 341.1+5.0 °C at 760 mmHg

Flash Point 125.9+£10.8 °C

LogP (Octanol-Water Partition

Coefficient)

11.73

Refractive Index

1.442

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of chemical compounds.

The available information for 2-Methyleicosane includes:

Spectroscopic Data

Details

Source

Mass Spectrum (Electron

lonization)

Data available in the NIST
WebBook

[2]

Gas Chromatography

Retention indices are available

[5]

Biological Activity and Toxicological Information

A comprehensive search of scientific literature and toxicological databases reveals a notable

absence of specific studies on the biological activity of 2-Methyleicosane. While the broader

class of branched alkanes is known to play roles in the cuticular waxes of plants and insects,

no specific pharmacological or toxicological effects have been attributed to 2-Methyleicosane
itself.[6] The PubChem database reports it as "Not Classified" for GHS hazards.[1]

Experimental Protocols
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Due to the lack of published research on the biological effects of 2-Methyleicosane, no
specific experimental protocols can be cited. However, a general workflow for investigating the
potential bioactivity of a novel compound is presented below as a hypothetical example.
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Hypothetical Experimental Workflow for Bioactivity Screening

In Vitro Screening

Compound Acquisition
(2-Methyleicosane)

Cell Line Selection
(e.g., Cancer, Neuronal)

Cytotoxicity Assays
(MTT, LDH)

Target-Based Assays
(e.g., Enzyme Inhibition, Receptor Binding)

Mechanism of Action Studies
(e.g., Western Blot, gPCR)

Promising
In Vitro Results

In Vivo [Studies

Animal Model Selection
(e.g., Mouse, Rat)

Dosing and Administration

Efficacy Studies

Toxicology and Safety Pharmacology

Click to download full resolution via product page

Caption: A generalized workflow for assessing the biological activity of a chemical compound.

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b1218246?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Signaling Pathways

There is no information available in the scientific literature that links 2-Methyleicosane to any
specific signaling pathways. Research would be required to determine if this compound has
any effect on cellular signaling. A hypothetical diagram illustrating a generic signaling cascade

that could be investigated is provided below.

Generic Cell Signaling Pathway for Investigation

Extracellular

2-Methyleicosane
(Hypothetical Ligand)

Receptor

Intracgllular

Signal Transduction
(e.g., Kinase Cascade)

Transcription Factor
Activation

Altered Gene
Expression

Cellular Response
(e.g., Proliferation, Apoptosis)
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Caption: A simplified diagram of a generic signaling pathway.

Conclusion and Future Directions

2-Methyleicosane is a well-characterized compound from a physicochemical perspective.
However, its biological role and potential as a research tool or therapeutic agent remain entirely
unexplored. The absence of data on its interaction with biological systems presents a
significant knowledge gap. Future research should focus on systematic screening to identify
any potential bioactivity. Should any activity be observed, further studies would be warranted to
elucidate the mechanism of action and any involved signaling pathways. For scientists in drug
discovery, 2-Methyleicosane represents a truly novel chemical entity with unknown potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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